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Introduction: Benign Prostatic Hyperplasia (BPH) is a prevalent condition in aging men,
characterized by the non-malignant enlargement of the prostate gland, which can lead to
significant lower urinary tract symptoms (LUTS).[1] The pathophysiology of BPH is complex,
involving hormonal imbalances, chronic inflammation, and altered stromal-epithelial
interactions.[1][2] Traditional 2D cell culture and animal models have limitations in fully
recapitulating the intricate 3D architecture and cellular heterogeneity of the human prostate.
Prostate organoids have emerged as a powerful in vitro system that bridges this gap.[3][4]
These self-organizing, 3D structures, grown from primary patient tissues or stem cells, mimic
the cellular composition and glandular architecture of the prostate, providing a more
physiologically relevant model to study BPH pathogenesis, identify therapeutic targets, and
screen potential drug candidates.[4][5]

Experimental Workflows & Logical Relationships

A logical workflow is essential for successfully employing organoids in BPH research. The
process begins with tissue acquisition and organoid establishment, followed by the induction of
a hyperplastic phenotype, and concludes with various analytical endpoints.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15560759?utm_src=pdf-interest
https://www.mdpi.com/1422-0067/22/23/13097
https://www.mdpi.com/1422-0067/22/23/13097
https://www.researchgate.net/topic/Organoids~Prostatic-Hyperplasia/publications
https://www.auajournals.org/doi/10.1097/01.JU.0001110084.69309.9d.07
https://experiments.springernature.com/articles/10.1038/nprot.2016.006
https://experiments.springernature.com/articles/10.1038/nprot.2016.006
https://pubmed.ncbi.nlm.nih.gov/38478341/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Overall Experimental Workflow for BPH Organoid Studies
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Protocol 1 Workflow: Prostate Organoid Establishment

Mince Tissue Overnight Digestion Secondary Digestion Strain Cells Resuspend Pellet
(1-3 mm?) (Collagenase l) (TIypLE) (100 pm) in Matrigel

Incubate (37°C) Add Culture Medium Culture & Maintain
to Solidify. (+Y-27632) (Refresh medium every 2-3 days)

Plate Matrigel Domes.
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Androgen and Estrogen Signaling in BPH
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Inflammatory Cytokine Signaling in BPH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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